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For researchers, scientists, and drug development professionals engaged in the analysis of
polychlorinated biphenyls (PCBs), participation in proficiency testing (PT) schemes is a
cornerstone of quality assurance. These programs provide an objective assessment of a
laboratory's analytical performance, ensuring the accuracy and reliability of data crucial for
environmental monitoring, food safety, and toxicological studies. This guide offers a
comparative overview of prominent PT schemes available for PCB analysis, detailing their key
features, experimental protocols, and performance evaluation metrics.

Leading Providers of PCB Proficiency Testing

Several international organizations offer robust PT schemes for the analysis of PCBs in a
variety of matrices. These include:

e European Union Reference Laboratory (EURL) for Persistent Organic Pollutants (POPS):
The EURL provides annual proficiency tests for National Reference Laboratories and other
official control laboratories, focusing on food and feed matrices. Their reports offer detailed
evaluations of laboratory performance for a range of POPs, including dioxins, furans, and
PCBs.

o FAPAS® (Food Analysis Performance Assessment Scheme): Offered by Fera Science Ltd.,
FAPAS is a leading international provider of proficiency tests for the food and feed sectors.
They offer specific schemes for the analysis of dioxins and PCBs in various food matrices,
such as fish and animal feed.
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 WEPAL-QUASIMEME: This organization, part of Wageningen University & Research,
provides laboratory performance studies for a wide range of chemical measurements in
environmental matrices, including marine and freshwater sediments, biota, and water. They
have a long history of organizing PT schemes for organic contaminants like PCBs.

e NSI Lab Solutions: An American provider offering a broad spectrum of PT studies for
environmental, food, and cannabis testing laboratories. Their offerings include PT schemes
for PCBs in matrices such as water and transformer oil.

e LGC AXIO Proficiency Testing (CONTEST Scheme): LGC's CONTEST (Contaminated Land
Testing) scheme is a well-established program in the UK for laboratories analyzing soils and
associated materials. It includes proficiency tests for a range of organic and inorganic
contaminants, including PCBs.

o BIPEA (Bureau Interprofessionnel d'Etudes Analytiques): A French non-profit organization
that organizes a wide array of interlaboratory comparisons for various sectors. They offer
specific PT schemes for the analysis of micropollutants, including PCBs, in fresh and
wastewater.

Performance Evaluation in Proficiency Testing

The performance of participating laboratories in these schemes is typically evaluated using z-
scores, a statistical measure that indicates how far and in what direction a result deviates from
the assigned value. The calculation of z-scores is generally performed in accordance with
international standards such as ISO 13528 ("Statistical methods for use in proficiency testing
by interlaboratory comparisons™) and the IUPAC International Harmonized Protocol for the
Proficiency Testing of Analytical Chemistry Laboratories.[1]

A z-score is calculated as follows:

z=(x-X)/0o

where:

e X is the result reported by the participating laboratory

e X s the assigned value (the best estimate of the true concentration)
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e 0 is the standard deviation for proficiency assessment

Generally, a z-score between -2 and +2 is considered satisfactory, a score between -3 and -2
or +2 and +3 is questionable, and a score outside of +3 is deemed unsatisfactory.

Comparison of Proficiency Testing Schemes for
PCB Analysis

To provide a clear comparison, the following tables summarize key features of the proficiency
testing schemes offered by the aforementioned providers. The data presented is based on
information available in their public reports and scheme descriptions.

Table 1: Overview of Proficiency Testing Schemes for PCB Analysis
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Table 2: Example of Quantitative Data from a Proficiency Test (Hypothetical)

This table is a hypothetical representation based on the structure of data found in PT reports.

Actual results will vary by scheme and round.
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Experimental Protocols in PCB Analysis

The analytical methods employed by participating laboratories for PCB analysis are a critical
aspect of proficiency testing. While some PT schemes may prescribe a specific method, most
allow laboratories to use their routine in-house methods. This provides a more realistic
assessment of a laboratory's day-to-day performance.

A typical workflow for the analysis of PCBs in environmental or food samples involves several
key steps:

o Sample Preparation: This is a crucial stage that can significantly impact the accuracy of the
results. The specific procedures depend on the matrix.
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o Solid Samples (Soil, Sediment, Food): Often involves freeze-drying, grinding, and
homogenization followed by solvent extraction (e.g., Soxhlet, pressurized liquid
extraction).

o Liquid Samples (Water, Qil): Typically involves liquid-liquid extraction or solid-phase
extraction (SPE).

o Lipid Removal and Cleanup: For fatty matrices like fish and oils, a lipid removal step (e.g.,
gel permeation chromatography or acid treatment) is necessary. This is followed by a
cleanup step using column chromatography (e.g., with silica, alumina, or Florisil) to remove
interfering compounds.

 Instrumental Analysis: The most common technique for the separation and quantification of
PCBs is gas chromatography (GC).

o Gas Chromatography-Mass Spectrometry (GC-MS): Provides high selectivity and is often
used for confirmation and quantification of specific PCB congeners. High-resolution mass
spectrometry (HRMS) offers the highest sensitivity and selectivity.

o Gas Chromatography with Electron Capture Detection (GC-ECD): A sensitive detector for
halogenated compounds like PCBs, often used for screening and quantification of
Aroclors.

e Quantification: Quantification is typically performed using an internal standard method, with
isotopically labeled PCBs often used as internal standards to correct for variations in
extraction efficiency and instrumental response.

The following diagram illustrates a generalized experimental workflow for PCB analysis in a
proficiency testing context.
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A generalized workflow for participation in a PCB analysis proficiency test.

Signaling Pathways and Logical Relationships

The process of participating in a proficiency test and the subsequent actions can be visualized
as a logical flow. The following diagram illustrates the decision-making process based on the
performance evaluation.
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Decision pathway following a proficiency test for PCB analysis.
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In conclusion, regular participation in proficiency testing schemes is indispensable for
laboratories conducting PCB analysis. By carefully selecting a PT provider that aligns with the
laboratory's scope of work and by diligently investigating any performance issues, laboratories
can ensure the continued quality and reliability of their analytical data, thereby upholding their
scientific credibility and contributing to public health and environmental protection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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